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Compound of Interest

Compound Name: 7-Methyladenosine perchlorate

Cat. No.: B15545104 Get Quote

Chemical Structure and Properties
7-Methyladenosine perchlorate (CAS 81319-59-7) is the perchlorate salt of 7-

Methyladenosine. The methylation at the N7 position of the purine ring introduces a positive

charge, which is balanced by the perchlorate (ClO₄⁻) anion. The core molecule, 7-

Methyladenosine, is a riboside consisting of the 7-methyladenine base linked to a ribose sugar.

Chemical Properties Summary:

Compound Name: 7-Methyladenosine Perchlorate

Synonym: 6-Amino-7-methyl-9-β-D-ribofuranosyl-7H-purinium Perchlorate

Molecular Formula: C₁₁H₁₆ClN₅O₈[1]

Molecular Weight: 381.73 g/mol [1]

Core Molecule: 7-Methyladenosine

Core Molecule Formula: C₁₁H₁₇N₅O₄[2]

Core Molecule Molecular Weight: 283.28 g/mol [2]
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4. Dispense Cells
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6. Incubate at RT (30-60 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. 7-Methyladenosine | C11H17N5O4 | CID 66811505 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [7-Methyladenosine perchlorate chemical structure and
function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545104#7-methyladenosine-perchlorate-chemical-
structure-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15545104?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/7-methyladenosine-perchlorate.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyladenosine
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methyladenosine
https://www.benchchem.com/product/b15545104#7-methyladenosine-perchlorate-chemical-structure-and-function
https://www.benchchem.com/product/b15545104#7-methyladenosine-perchlorate-chemical-structure-and-function
https://www.benchchem.com/product/b15545104#7-methyladenosine-perchlorate-chemical-structure-and-function
https://www.benchchem.com/product/b15545104#7-methyladenosine-perchlorate-chemical-structure-and-function
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15545104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

